N-(4-chlorophenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide

• IUPAC Name: N-(4-chlorophenyl)-4-(4-methoxyphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H20ClN3O2/c1-24-17-8-6-16(7-9-17)21-10-12-22(13-11-21)18(23)20-15-4-2-14(19)3-5-15/h2-9H,10-13H2,1H3,(H,20,23)
• InChI Key: NOLQRBMUAADLKV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C18H20ClN3O2
• Molecular Weight: 345.8 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-(4-chlorophenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide often involves multi-step chemical reactions, including the formation of the piperazine ring, followed by the attachment of the phenyl groups with the respective chloro and methoxy substitutions. For example, a structure-affinity relationship study on derivatives of a similar compound, N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide, involved modifications on the amide bond and alkyl chain linking the benzamide moiety to the piperazine ring (Perrone et al., 2000).

Molecular Structure Analysis

The molecular structure of compounds similar to N-(4-chlorophenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide has been analyzed using various spectroscopic techniques. These analyses provide detailed information about the spatial arrangement of atoms within the molecule and the electronic environment around various functional groups. For instance, the structure and conformation of a related molecule, 4-[2-(diphenylmethylamino)ethyl]-1-(2-methoxyphenyl) piperazine, were reported using conformational calculations and crystallographic data, providing insights into the preferred conformation of the linking spacer depending on the nature of the substituents (Karolak-Wojciechowska et al., 2003).

Chemical Reactions and Properties

The chemical reactivity of N-(4-chlorophenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide and related compounds can be influenced by the presence of electron-withdrawing or electron-donating groups, such as the chloro and methoxy substituents. These functional groups affect the electron density distribution within the molecule, influencing its participation in various chemical reactions. The synthesis and biological screening of related compounds provide insights into their reactivity and potential biological activities (J.V.Guna et al., 2009).

Physical Properties Analysis

The physical properties of N-(4-chlorophenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide, such as solubility, melting point, and stability, are crucial for its handling and potential application. These properties are determined by the molecular structure and the nature of substituents on the piperazine ring. Spectroscopic investigations can provide valuable information about the vibrational and electronic properties of such compounds, aiding in the understanding of their physical characteristics (Prabavathi et al., 2015).